2-{2-[1-(3-methylphenyl)-5-oxopyrrolidin-3-yl]-1H-benzimidazol-1-yl}-N,N-dipropylacetamide

• IUPAC Name: 2-[2-[1-(3-methylphenyl)-5-oxopyrrolidin-3-yl]benzimidazol-1-yl]-N,N-dipropylacetamide
• InChI: InChI=1S/C26H32N4O2/c1-4-13-28(14-5-2)25(32)18-30-23-12-7-6-11-22(23)27-26(30)20-16-24(31)29(17-20)21-10-8-9-19(3)15-21/h6-12,15,20H,4-5,13-14,16-18H2,1-3H3
• InChI Key: CDPJAWDIASQRNL-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)C(=O)CN1C2=CC=CC=C2N=C1C3CC(=O)N(C3)C4=CC=CC(=C4)C
• Molecular Formula: C26H32N4O2
• Molecular Weight: 432.6 g/mol
• CAS No.: 955505-95-0

Description

2-{2-[1-(3-methylphenyl)-5-oxopyrrolidin-3-yl]-1H-benzimidazol-1-yl}-N,N-dipropylacetamide is a useful research compound. Its molecular formula is C26H32N4O2 and its molecular weight is 432.568. The purity is usually 95%.
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Scientific Research Applications

Benzimidazole Derivatives as Potential Therapeutic Agents

Benzimidazole derivatives have been extensively studied for their potential therapeutic applications. These compounds are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. For instance, the synthesis and antimicrobial activity of methyl 5,5-diphenyl-1-(thiazol-2-yl)pyrrolidine-2-carboxylate derivatives, a related class of compounds, have shown interesting antibacterial activity against specific strains, suggesting the potential of these structures as starting points for the development of new antimycobacterial agents (Nural, Gemili, Ulger, Sari, De Coen, & Şahin, 2018). Similarly, the synthesis of 2-(4-substituted-1-piperazinyl)benzimidazoles and their evaluation as H1-antihistaminic agents have revealed compounds with potent activity, underscoring the therapeutic relevance of benzimidazole derivatives in addressing histamine-related disorders (Iemura, Kawashima, Fukuda, Ito, & Tsukamoto, 1986).

Neuropharmacological Applications

Beyond antimicrobial and anti-inflammatory potentials, benzimidazole derivatives have also been explored for their neuropharmacological properties. For example, the pharmacological properties of ABT-239, a potent and selective histamine H3 receptor antagonist, have demonstrated broad preclinical efficacy in cognition and schizophrenia models. This indicates the potential utility of benzimidazole-related compounds in the treatment of neurological disorders, further highlighting the importance of research into compounds like "2-{2-[1-(3-methylphenyl)-5-oxopyrrolidin-3-yl]-1H-benzimidazol-1-yl}-N,N-dipropylacetamide" (Fox et al., 2005).